Cas no 1443981-49-4 (2-cyclobutylacetamidine;hydrochloride)

• Product Name: 2-cyclobutylacetamidine;hydrochloride
• CAS No: 1443981-49-4
• MF: C₆H₁₃ClN₂
• MW: 148.633820295334
• CID: 4600157
• PubChem ID: 71758532
• Update Time: 2025-09-28

2-cyclobutylacetamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutylethanimidamide hydrochloride
• 2-cyclobutylethanimidamide;hydrochloride
• 2-Cyclobutylacetimidamide hydrochloride
• Z1642389696
• 2-cyclobutylacetamidine;hydrochloride

• Inchi： 1S/C6H12N2.ClH/c7-6(8)4-5-2-1-3-5;/h5H,1-4H2,(H3,7,8);1H
• InChI Key： UAKHWVLZWMDIRH-UHFFFAOYSA-N
• SMILES： Cl.NC(CC1CCC1)=N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 94.7
• Topological Polar Surface Area: 49.9

Additional information on 2-cyclobutylacetamidine;hydrochloride

Introduction to 2-cyclobutylacetamidine;hydrochloride (CAS No. 1443981-49-4)

2-cyclobutylacetamidine;hydrochloride, identified by the chemical compound code CAS No. 1443981-49-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyclobutyl group attached to an acetamidine moiety with a hydrochloride salt form, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The cyclobutyl substituent contributes to steric hindrance, influencing the compound's reactivity and binding affinity, while the acetamidine group provides a versatile pharmacophore for further derivatization.

The synthesis of 2-cyclobutylacetamidine;hydrochloride involves multi-step organic transformations, including cycloaddition reactions, nucleophilic substitutions, and salt formation processes. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it more amenable for formulation in drug delivery systems and biological assays. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields for industrial applications.

In the realm of medicinal chemistry, 2-cyclobutylacetamidine;hydrochloride has been explored as a key building block for designing small-molecule inhibitors targeting various biological pathways. Its structural motif is particularly relevant in the development of kinase inhibitors, where the cyclobutyl group can modulate enzyme-substrate interactions by introducing steric constraints. Additionally, the acetamidine moiety is known to interact with nucleophilic residues in enzymes, offering a scaffold for covalent inhibition strategies.

Recent studies have highlighted the potential of 2-cyclobutylacetamidine;hydrochloride in addressing inflammatory and autoimmune disorders. Researchers have demonstrated its ability to modulate inflammatory cytokine production by interacting with janus kinases (JAKs), a family of enzymes implicated in various inflammatory diseases. The compound's ability to selectively inhibit specific JAK isoforms without significant off-target effects makes it an attractive candidate for further development into therapeutic drugs. Preclinical studies have shown promising results in animal models of inflammation, suggesting its efficacy in reducing pro-inflammatory responses.

The pharmacokinetic profile of 2-cyclobutylacetamidine;hydrochloride has been thoroughly investigated to optimize its bioavailability and therapeutic window. Studies indicate that the hydrochloride salt enhances oral absorption due to its improved solubility, allowing for once-daily dosing regimens. Furthermore, metabolic stability assessments have revealed that the compound undergoes minimal biotransformation in vivo, reducing the likelihood of toxic side effects. These findings support its potential as a viable candidate for clinical translation.

From a computational chemistry perspective, molecular docking simulations have been employed to elucidate the binding interactions between 2-cyclobutylacetamidine;hydrochloride and target proteins. These simulations have provided insights into key amino acid residues involved in binding, guiding structure-activity relationship (SAR) studies to optimize potency and selectivity. The cyclobutyl group has been identified as a critical determinant of binding affinity, with subtle modifications leading to significant changes in inhibitory activity.

The role of 2-cyclobutylacetamidine;hydrochloride in drug discovery extends beyond kinase inhibition. Emerging evidence suggests its utility in developing antiviral agents, where the acetamidine group can interfere with viral protease activity or inhibit viral replication mechanisms. The structural versatility of this compound allows for further derivatization into analogs with enhanced pharmacological properties. For instance, incorporating fluorine or chlorine substituents into the cyclobutyl ring has been shown to improve metabolic stability and reduce immunogenicity.

In conclusion, 2-cyclobutylacetamidine;hydrochloride (CAS No. 1443981-49-4) represents a promising pharmacological entity with diverse applications in medicinal chemistry and drug development. Its unique structural features and functional properties make it an ideal candidate for designing next-generation therapeutics targeting inflammatory diseases, cancer, and infectious disorders. Continued research efforts are warranted to fully exploit its potential and translate these findings into clinical practice.